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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Hexyloxy)propylamine (CAS No. 16728-61-3), a functional amine utilized as a coupling
agent and intermediate in various chemical syntheses. The information is compiled and
presented to meet the needs of researchers, scientists, and professionals in drug development
who may handle or utilize this chemical in their work.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-(Hexyloxy)propylamine is
presented in Table 1. This data is crucial for understanding the behavior of the chemical under
various laboratory conditions and for designing safe handling and storage procedures.

Table 1: Physical and Chemical Properties of 3-(Hexyloxy)propylamine
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Property Value Source
Molecular Formula C9H21NO
Molecular Weight 159.27 g/mol
Appearance Colorless to light yellow liquid
Odor Amine-like
Boiling Point Approximately 200 - 210 °C
Density Approximately 0.84 - 0.851
g/cm3
Flash Point Approximately 78 - 79.4 °C

Solubility in Water

Slightly soluble

pH

Basic

Stability

Stable under normal conditions

Hazard Identification and GHS Classification

3-(Hexyloxy)propylamine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Classification of 3-(Hexyloxy)propylamine

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
H314: Causes severe skin
Skin Corrosion/Irritation 1A
burns and eye damage
Hazardous to the Aquatic . o
] H410: Very toxic to aquatic life
Environment, Long-Term 1

Hazard

with long lasting effects
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Source:

The primary hazards associated with this compound are its corrosivity, oral toxicity, and
significant environmental risk.

Toxicological Information

While specific toxicological studies for 3-(Hexyloxy)propylamine are not widely available in
the public domain, the GHS classification indicates significant health hazards. The "Harmful if
swallowed" classification is based on acute oral toxicity data. The "Causes severe skin burns
and eye damage" classification points to its corrosive nature.

For a structurally related compound, 3-(2-Ethylhexyloxy)propylamine, the following toxicological
data has been reported and may be considered for a conservative risk assessment:

e Oral LD50 (Rat): 320 mg/kg
e Dermal LD50 (Rabbit): 360 uL/kg

It is crucial to handle 3-(Hexyloxy)propylamine with appropriate personal protective
equipment to avoid any direct contact.

Experimental Protocols for Hazard Evaluation

While specific experimental reports for 3-(Hexyloxy)propylamine were not found, the following
are summaries of standard OECD guidelines that would be used to assess the hazards
identified.

Skin Corrosionl/irritation (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause irreversible or reversible skin damage.

o Test System: Typically, a single albino rabbit is used for the initial test.

e Procedure: A small amount of the test substance (0.5 mL of liquid or 0.5 g of solid) is applied
to a shaved patch of skin. The area is then covered with a gauze patch. The exposure
duration is typically up to 4 hours.
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Observation: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, and at 24, 48, and 72 hours after patch removal. The severity of the lesions is
scored.

Conclusion: If a corrosive effect is observed, no further testing is needed. If the initial test
shows irritation, up to two more animals may be used to confirm the results.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This guideline assesses the potential of a substance to cause damage to the eye.

Test System: A single albino rabbit is typically used.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Lesions of
the cornea, iris, and conjunctiva are scored.

Conclusion: If a corrosive effect is found, no further testing is required. If irritation is
observed, the test may be confirmed in up to two additional animals.

Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE)

Work in a well-ventilated area, preferably under a chemical fume hood.
Avoid breathing vapors or mists.

Wear appropriate personal protective equipment:

o Eye/Face Protection: Chemical safety goggles and a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an appropriate cartridge for organic vapors.

Storage

e Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.

« Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.

e The substance should be stored locked up.

First Aid Measures

A logical workflow for first aid in case of exposure is depicted in the diagram below. Immediate
action is critical.
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First Aid for 3-(Hexyloxy)propylamine Exposure

: Exposure Route :

Immediate Action :

\ A A :

: Move to fresh air. remove all i clothing. R?r:zs:/ : 2:"2::3::!2 sw .;le: ;g;:f;:gaéams'm:'::b Rinse mouth. .

.| If not breathing, give artificial respiration. Rinse skin with plenty of water for at least 15 minutes. c onlimlje r’i’nsing Y . Do NOT induce vomiting. |
Medical Attention

GHS Hazard Pictograms for 3-(Hexyloxy)propylamine

Hazard Pictograms

Corrosion Exclamation Mark Environment

Hazard Meaning

Causes severe skin burns and eye damage Harmful if swallowed Very toxic to aquatic life with long lasting effects

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b103770?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data of 3-
(Hexyloxy)propylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103770#safety-data-sheet-sds-for-3-hexyloxy-
propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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